2-Methoxy-5-(pentafluorosulfur)benzonitrile
Overview
Description
“2-Methoxy-5-(pentafluorosulfur)benzonitrile” is a chemical compound with the CAS Number: 1240256-84-1 . Its molecular weight is 259.2 . The IUPAC name for this compound is 2-methoxy-5-(pentafluoro-lambda~6~-sulfanyl)benzonitrile .
Molecular Structure Analysis
The InChI code for “2-Methoxy-5-(pentafluorosulfur)benzonitrile” is 1S/C8H6F5NOS/c1-15-8-3-2-7 (4-6 (8)5-14)16 (9,10,11,12)13/h2-4H,1H3 . This code represents the molecular structure of the compound.Scientific Research Applications
Organic Synthesis
2-Methoxy-5-(pentafluorosulfur)benzonitrile: is a valuable compound in organic synthesis. Its structure allows for the introduction of a pentafluorosulfur group into other molecules, which can significantly alter their chemical properties. This is particularly useful in the development of new pharmaceuticals and agrochemicals where the introduction of fluorine atoms can improve biological activity and stability .
Material Science
In material science, this compound’s high fluorine content makes it an excellent candidate for creating fluoropolymer coatings. These coatings are known for their exceptional resistance to heat, chemicals, and electrical conductivity, making them ideal for protective finishes in various industrial applications .
Catalysis
The pentafluorosulfur moiety in 2-Methoxy-5-(pentafluorosulfur)benzonitrile can act as a ligand in catalytic systems. It can help stabilize transition states and lower activation energies, thus enhancing the efficiency of certain catalytic reactions, especially those involving fluorination .
Medicinal Chemistry
In medicinal chemistry, the incorporation of fluorine atoms into drug molecules can greatly influence their pharmacokinetic and pharmacodynamic profiles2-Methoxy-5-(pentafluorosulfur)benzonitrile can serve as a precursor for the synthesis of fluorinated analogs of therapeutic compounds, potentially leading to drugs with improved efficacy and reduced side effects .
Analytical Chemistry
This compound can be used as a standard or reagent in analytical chemistry, particularly in mass spectrometry. The presence of multiple fluorine atoms provides a unique fragmentation pattern, which can be used to identify or quantify various substances within a sample .
Environmental Studies
The stability and distinct chemical signature of 2-Methoxy-5-(pentafluorosulfur)benzonitrile make it suitable for tracing environmental pollutants. It can be used as a marker to study the transport and fate of organic contaminants in the environment .
Nanotechnology
Due to its unique electronic properties, this compound can be utilized in the field of nanotechnology. It can be used to modify the surface properties of nanoparticles, thereby influencing their interaction with biological systems or their use in electronic devices .
Photovoltaic Research
In photovoltaic research, fluorinated compounds like 2-Methoxy-5-(pentafluorosulfur)benzonitrile are explored for their potential to increase the efficiency of solar cells. The fluorine atoms can contribute to the stability and electron transport properties of organic photovoltaic materials .
properties
IUPAC Name |
2-methoxy-5-(pentafluoro-λ6-sulfanyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F5NOS/c1-15-8-3-2-7(4-6(8)5-14)16(9,10,11,12)13/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJEIIZOKLWCTDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(F)(F)(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F5NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001217583 |
Source
|
| Record name | (OC-6-21)-(3-Cyano-4-methoxyphenyl)pentafluorosulfur | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001217583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-5-(pentafluorosulfur)benzonitrile | |
CAS RN |
1240256-84-1 |
Source
|
| Record name | (OC-6-21)-(3-Cyano-4-methoxyphenyl)pentafluorosulfur | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1240256-84-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (OC-6-21)-(3-Cyano-4-methoxyphenyl)pentafluorosulfur | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001217583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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